Cas no 477508-82-0 (1-(4-tert-butylbenzoyl)-3-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}thiourea)

• Product name: 1-(4-tert-butylbenzoyl)-3-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}thiourea
• CAS No: 477508-82-0
• MF: C₂₀H₂₁N₃OS₂
• MW: 383.530241727829
• CID: 5878219
• PubChem ID: 4955493

1-(4-tert-butylbenzoyl)-3-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}thiourea Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butyl)-N-((3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)carbamothioyl)benzamide
• Benzamide, N-[[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]thioxomethyl]-4-(1,1-dimethylethyl)-
• CHEMBL1346773
• 1-(4-TERT-BUTYLBENZOYL)-3-{3-CYANO-4H,5H,6H-CYCLOPENTA[B]THIOPHEN-2-YL}THIOUREA
• SMR000236397
• 477508-82-0
• HMS2563P08
• AKOS003464171
• 4-tert-butyl-N-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)carbamothioyl]benzamide
• F0834-0506
• AB00549185-02
• MLS000722998
• Oprea1_834796
• 1-(4-tert-butylbenzoyl)-3-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}thiourea

• Inchi： 1S/C20H21N3OS2/c1-20(2,3)13-9-7-12(8-10-13)17(24)22-19(25)23-18-15(11-21)14-5-4-6-16(14)26-18/h7-10H,4-6H2,1-3H3,(H2,22,23,24,25)
• InChI Key： URWFKRFFJDBSML-UHFFFAOYSA-N
• SMILES： C(NC(NC1SC2CCCC=2C=1C#N)=S)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 383.11260465g/mol
• Monoisotopic Mass: 383.11260465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų
• XLogP3: 5.6

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 8.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1-(4-tert-butylbenzoyl)-3-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}thiourea

Comprehensive Overview of 1-(4-tert-butylbenzoyl)-3-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}thiourea (CAS No. 477508-82-0)

The compound 1-(4-tert-butylbenzoyl)-3-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}thiourea (CAS No. 477508-82-0) is a specialized thiourea derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This molecule features a cyclopentabthiophene core, a tert-butylbenzoyl group, and a thiourea linkage, making it a versatile candidate for research in organic synthesis, materials science, and pharmaceutical development.

One of the most intriguing aspects of 1-(4-tert-butylbenzoyl)-3-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}thiourea is its potential role in drug discovery. Researchers are increasingly exploring thiourea derivatives for their ability to modulate biological pathways, particularly in the context of enzyme inhibition and receptor binding. The presence of the cyano and thiophene moieties in this compound suggests possible interactions with proteins and nucleic acids, which could be leveraged for therapeutic purposes.

In the realm of materials science, this compound's unique structure offers opportunities for developing advanced organic semiconductors and photovoltaic materials. The cyclopentabthiophene unit, in particular, is known for its electron-rich properties, which are highly desirable in the design of conductive polymers and light-emitting diodes (LEDs). As the demand for sustainable energy solutions grows, compounds like 1-(4-tert-butylbenzoyl)-3-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}thiourea are becoming increasingly relevant.

Another area of interest is the compound's potential application in agrochemicals. Thiourea derivatives have been studied for their pesticidal and herbicidal activities, and the inclusion of a tert-butyl group in this molecule may enhance its stability and efficacy in field conditions. With the global push toward sustainable agriculture, researchers are keen to explore how such compounds can contribute to crop protection while minimizing environmental impact.

The synthesis of 1-(4-tert-butylbenzoyl)-3-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}thiourea typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. Given the complexity of its synthesis, this compound is often used as a reference standard in analytical laboratories.

From a commercial perspective, the demand for high-purity specialty chemicals like this thiourea derivative is on the rise. Companies involved in custom synthesis and contract research are increasingly offering tailored solutions to meet the needs of academic and industrial clients. The CAS No. 477508-82-0 is frequently searched in databases, reflecting its growing importance in the chemical industry.

In conclusion, 1-(4-tert-butylbenzoyl)-3-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}thiourea represents a fascinating example of how tailored molecular design can open doors to diverse applications. Whether in pharmaceuticals, materials science, or agrochemicals, this compound exemplifies the intersection of innovation and practicality. As research continues to uncover its full potential, it is likely to remain a topic of interest for scientists and industry professionals alike.